Cas no 2171448-99-8 (4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanoylmorpholine-2-carboxylic acid)

• Product Name: 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanoylmorpholine-2-carboxylic acid
• CAS No: 2171448-99-8
• MF: C₂₄H₂₆N₂O₇
• MW: 454.472446918488
• CID: 6422831
• PubChem ID: 165560012
• Update Time: 2025-11-01

4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanoylmorpholine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanoylmorpholine-2-carboxylic acid
• EN300-1571186
• 4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxypropanoyl]morpholine-2-carboxylic acid
• 2171448-99-8

• Inchi： 1S/C24H26N2O7/c1-31-14-20(22(27)26-10-11-32-21(12-26)23(28)29)25-24(30)33-13-19-17-8-4-2-6-15(17)16-7-3-5-9-18(16)19/h2-9,19-21H,10-14H2,1H3,(H,25,30)(H,28,29)/t20-,21?/m0/s1
• InChI Key： IKEVHXKCHHCXIR-BGERDNNASA-N
• SMILES： O1CCN(C([C@H](COC)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1C(=O)O

Computed Properties

• Exact Mass: 454.17400117g/mol
• Monoisotopic Mass: 454.17400117g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 695
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 114Ų

Additional information on 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanoylmorpholine-2-carboxylic acid

4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanoylmorpholine-2-carboxylic acid (CAS No. 2171448-99-8): An Advanced Compound in Pharmaceutical Research

4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanoylmorpholine-2-carboxylic acid (CAS No. 2171448-99-8) is a sophisticated compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound, often referred to by its abbreviated name, Fmoc-Ser(Me)-morpholine-2-carboxylic acid, is a derivative of morpholine and serine, with the addition of a fluorenylmethyloxycarbonyl (Fmoc) protecting group. The Fmoc group is widely used in peptide synthesis to protect the amino group of amino acids, ensuring controlled and precise coupling reactions.

The Fmoc protecting group in 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanoylmorpholine-2-carboxylic acid plays a crucial role in the synthesis of complex peptides and proteins. It provides a high degree of selectivity and stability during the synthetic process, allowing for the creation of intricate molecular structures with minimal side reactions. This makes the compound an invaluable tool in the development of novel therapeutics and diagnostic agents.

Recent studies have highlighted the potential applications of 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanoylmorpholine-2-carboxylic acid in various areas of medicinal chemistry. One notable application is in the synthesis of peptidomimetics, which are designed to mimic the structure and function of natural peptides but with improved pharmacological properties. These peptidomimetics can be used to target specific biological pathways, such as enzyme inhibition or receptor modulation, with enhanced potency and reduced side effects.

In addition to its use in peptidomimetic synthesis, 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanoylmorpholine-2-carboxylic acid has shown promise in the development of prodrugs. Prodrugs are biologically inactive compounds that are converted into their active form within the body through metabolic processes. The Fmoc group can be strategically incorporated into prodrug designs to control the release and activation of the active drug, thereby improving its therapeutic index and reducing toxicity.

The methoxy group present in 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanoylmorpholine-2-carboxylic acid also contributes to its unique properties. Methoxy groups are known for their electron-donating ability, which can influence the conformational stability and solubility of the molecule. This is particularly important in drug design, where optimizing these properties can enhance drug absorption, distribution, metabolism, and excretion (ADME) profiles.

Furthermore, the morpholine ring in 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanoylmorpholine-2-carboxylic acid provides additional structural flexibility and hydrogen-bonding capabilities. These features are crucial for achieving high binding affinity and selectivity when targeting specific biomolecules. The combination of these structural elements makes 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanoylmorpholine-2-carboxylic acid a versatile building block for a wide range of pharmaceutical applications.

Recent advancements in computational chemistry have also facilitated the study of 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanoylmorpholine-2-carboxylic acid at the molecular level. Molecular dynamics simulations and quantum mechanical calculations have provided insights into its conformational behavior and interactions with biological targets. These computational tools have been instrumental in optimizing the design of new compounds derived from 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanoylmorpholine-2-carboxylic acid, leading to improved drug candidates with enhanced therapeutic potential.

In conclusion, 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanoylmorpholine-2-carboxylic acid (CAS No. 2171448-99-8) is a highly versatile compound with significant potential in pharmaceutical research. Its unique structural features, including the Fmoc protecting group, methoxy substituent, and morpholine ring, make it an ideal candidate for developing advanced therapeutics and diagnostic agents. As research continues to advance, this compound is likely to play an increasingly important role in the discovery and development of new drugs that address unmet medical needs.